Cas no 2680734-80-7 (Prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate)
Prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28280458
- prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate
- 2680734-80-7
- Prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate
-
- Inchi: 1S/C14H14N2O3/c1-2-5-18-14(17)16-7-11(8-16)10-3-4-12-13(6-10)19-9-15-12/h2-4,6,9,11H,1,5,7-8H2
- InChI Key: UDPNTMWZQOFGPE-UHFFFAOYSA-N
- SMILES: O(CC=C)C(N1CC(C2=CC=C3C(=C2)OC=N3)C1)=O
Computed Properties
- Exact Mass: 258.10044231g/mol
- Monoisotopic Mass: 258.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.6Ų
Prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28280458-0.05g |
prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate |
2680734-80-7 | 95.0% | 0.05g |
$1822.0 | 2025-03-19 | |
| Enamine | EN300-28280458-0.1g |
prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate |
2680734-80-7 | 95.0% | 0.1g |
$1907.0 | 2025-03-19 | |
| Enamine | EN300-28280458-0.25g |
prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate |
2680734-80-7 | 95.0% | 0.25g |
$1994.0 | 2025-03-19 | |
| Enamine | EN300-28280458-0.5g |
prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate |
2680734-80-7 | 95.0% | 0.5g |
$2081.0 | 2025-03-19 | |
| Enamine | EN300-28280458-1.0g |
prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate |
2680734-80-7 | 95.0% | 1.0g |
$2168.0 | 2025-03-19 | |
| Enamine | EN300-28280458-2.5g |
prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate |
2680734-80-7 | 95.0% | 2.5g |
$4250.0 | 2025-03-19 | |
| Enamine | EN300-28280458-5.0g |
prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate |
2680734-80-7 | 95.0% | 5.0g |
$6289.0 | 2025-03-19 | |
| Enamine | EN300-28280458-10.0g |
prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate |
2680734-80-7 | 95.0% | 10.0g |
$9325.0 | 2025-03-19 | |
| Enamine | EN300-28280458-1g |
prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate |
2680734-80-7 | 1g |
$2168.0 | 2023-09-09 | ||
| Enamine | EN300-28280458-5g |
prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate |
2680734-80-7 | 5g |
$6289.0 | 2023-09-09 |
Prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on Prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate
Prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate (CAS No. 2680734-80-7): A Comprehensive Overview
Prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate, identified by its CAS number 2680734-80-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural framework that combines a propenyl group, a benzoxazole moiety, and an azetidine ring, has garnered attention due to its potential biological activities and mechanistic properties. The benzoxazole component is particularly noteworthy, as it is a well-documented scaffold in medicinal chemistry, known for its role in various pharmacological applications. The azetidine ring further contributes to the molecule's complexity, offering opportunities for diverse interactions with biological targets.
The structural configuration of Prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate positions it as a promising candidate for further investigation in the development of novel therapeutic agents. The presence of the propenyl group suggests potential for interactions with enzymes or receptors that are sensitive to alkenyl functionalities, while the benzoxazole ring is often associated with activities such as anti-inflammatory, antimicrobial, and antiviral properties. These features make the compound an intriguing subject for both academic research and industrial drug development.
In recent years, there has been growing interest in heterocyclic compounds that incorporate multiple pharmacophoric units. The combination of benzoxazole and azetidine in Prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate exemplifies this trend. Benzoxazole derivatives have been extensively studied for their biological effects, with several compounds progressing into clinical trials for conditions ranging from cancer to neurodegenerative diseases. The azetidine ring, on the other hand, is less explored but has shown promise in modulating enzyme activity and receptor binding. The synergistic effect of these two moieties in Prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate could lead to novel mechanisms of action that are not observed with individual components.
One of the most compelling aspects of this compound is its potential as a tool for understanding molecular interactions at a mechanistic level. The unique structural features of Prop-2-en-1-yl 3-(1,3-benzoxazol-6-y l)azetidine-1-carboxylate provide a platform for studying how different functional groups influence biological activity. For instance, the propenyl group can engage in π-stacking interactions or participate in hydrogen bonding networks, depending on the surrounding environment. Meanwhile, the benzoxazole ring can act as a ligand for metal ions or form hydrogen bonds through its oxygen atoms. These interactions are critical for designing molecules with high specificity and efficacy.
The chemical synthesis of Prop-2-en-1-y l 3-(1,3-benzoxazol -6 -y l)azetidine -1 -carbox ylate presents both challenges and opportunities. The synthesis must carefully navigate the installation of each functional group while maintaining regioselectivity and stereochemical integrity. Advances in synthetic methodologies have made it possible to construct complex heterocycles more efficiently than ever before. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations have been particularly useful in assembling the required framework. Additionally, computational methods can aid in predicting reaction outcomes and optimizing synthetic routes.
From a computational chemistry perspective, Prop -2 -en -1 -y l 3-( 1 ,3 -benz ox az ol -6 -y l ) azeti dine -1 -carbox ylate offers an excellent model system for studying molecular recognition processes. Molecular modeling techniques can be employed to explore how this compound interacts with biological targets such as enzymes or receptors. By simulating these interactions at an atomic level, researchers can gain insights into binding affinities, binding modes, and potential side effects before conducting experimental studies. This approach not only saves time but also reduces the need for extensive trial-and-error experimentation.
The pharmacological potential of Prop -2 -en -1 -y l 3-( 1 ,3 -benz ox az ol -6 -y l ) azeti dine -1 -carbox ylate has not been fully explored yet; however, preliminary studies suggest that it may exhibit a range of biological activities depending on its specific derivatives. For example, analogs with modified side chains could be designed to enhance potency or selectivity against particular targets. Furthermore, the compound's ability to cross biological membranes makes it a viable candidate for oral administration, which would be advantageous for therapeutic applications.
In conclusion, Prop -2 -en -1 -y l 3-( 1 ,3 -benz ox az ol -6 -y l ) azeti dine -1 -carbox ylate (CAS No. 2680734- 80 7) represents an exciting opportunity in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a propenyl group, benzoxazole moiety, and azetidine ring positions it as a versatile scaffold for drug discovery efforts aimed at addressing various diseases or conditions where current treatments are limited or inadequate.
2680734-80-7 (Prop-2-en-1-yl 3-(1,3-benzoxazol-6-yl)azetidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)